Cas no 57593-01-8 (Eicosanoic acid,magnesium salt (2:1))

• Product Name: Eicosanoic acid,magnesium salt (2:1)
• CAS No: 57593-01-8
• MF: C₄₀H₇₈MgO₄
• MW: 647.349934101105
• CID: 379264
• PubChem ID: 6453506
• Update Time: 2025-04-19

Eicosanoic acid,magnesium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Eicosanoic acid,magnesium salt (2:1)
• Magnesium diicosanoate
• magnesium icosanoate
• 57593-01-8
• SCHEMBL11867584
• NS00086839
• EINECS 260-840-0
• DTXSID50206217

• Inchi： 1S/2C20H40O2.Mg/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h2*2-19H2,1H3,(H,21,22);/q;;+2/p-2
• InChI Key： WMJYMUUIWPPMGJ-UHFFFAOYSA-L
• SMILES： [Mg+2].[O-]C(CCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 646.57534
• Monoisotopic Mass: 646.5750527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 34
• Complexity: 220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 80.26